Tianeptine Metabolite MC5-d4 Methyl Ester
Tianeptine Metabolite MC5-d4 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1216799-00-6
VCID:
VC0029023
InChI:
InChI=1S/C20H23ClN2O4S/c1-23-17-8-4-3-7-15(17)20(22-12-6-5-9-19(24)27-2)16-11-10-14(21)13-18(16)28(23,25)26/h3-4,7-8,10-11,13,20,22H,5-6,9,12H2,1-2H3/i5D2,6D2
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCC(=O)OC
Molecular Formula:
C20H23ClN2O4S
Molecular Weight:
426.948
Tianeptine Metabolite MC5-d4 Methyl Ester
CAS No.: 1216799-00-6
Reference Standards
VCID: VC0029023
Molecular Formula: C20H23ClN2O4S
Molecular Weight: 426.948
| CAS No. | 1216799-00-6 |
|---|---|
| Product Name | Tianeptine Metabolite MC5-d4 Methyl Ester |
| Molecular Formula | C20H23ClN2O4S |
| Molecular Weight | 426.948 |
| IUPAC Name | methyl 5-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]-3,3,4,4-tetradeuteriopentanoate |
| Standard InChI | InChI=1S/C20H23ClN2O4S/c1-23-17-8-4-3-7-15(17)20(22-12-6-5-9-19(24)27-2)16-11-10-14(21)13-18(16)28(23,25)26/h3-4,7-8,10-11,13,20,22H,5-6,9,12H2,1-2H3/i5D2,6D2 |
| Standard InChIKey | LMFWHCAIQATTKM-NZLXMSDQSA-N |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCC(=O)OC |
| Synonyms | 7-[(3-Chloro-6,11-dihydro-6-methyl-dibenzo[c,f][1,2]thiazepin-11-yl)amino]pentanoic Acid S,S-Dioxide-d4 Methyl Ester; |
| PubChem Compound | 46783087 |
| Last Modified | Nov 11 2021 |
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